N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-2,6-dimethoxybenzamide

• IUPAC Name: N-[2-(dimethylamino)-2-thiophen-2-ylethyl]-2,6-dimethoxybenzamide
• InChI: InChI=1S/C17H22N2O3S/c1-19(2)12(15-9-6-10-23-15)11-18-17(20)16-13(21-3)7-5-8-14(16)22-4/h5-10,12H,11H2,1-4H3,(H,18,20)
• InChI Key: WJRWLJJJINOHOZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C1=C(C=CC=C1OC)OC)C2=CC=CS2
• Molecular Formula: C17H22N2O3S
• Molecular Weight: 334.4 g/mol

Description

N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-2,6-dimethoxybenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as DMAT, and it has been found to have a range of interesting properties that make it useful for a variety of research applications. In

Scientific Research Applications

Chemical Synthesis and Reactivity

• The synthesis and utility of α-(dimethylamino)benzylidene and 1-(dimethylamino)ethylidene acetals from N,N-dimethylbenzamide and related compounds demonstrate their role as temporary protecting groups for vicinal diols, facilitating selective acylation and nucleophilic displacement reactions (Hanessian & Moralioglu, 1972).

Molecular Docking and Antibacterial Evaluation

• A study on 2-(4-(4-aminophenylsulfonyl)phenylamino)-3-(thiophen-2-ylthio)naphthalene-1,4-dione derivatives revealed their interaction with bacterial protein receptors and demonstrated significant antibacterial activity, highlighting the potential of such compounds in antimicrobial drug development (Ravichandiran et al., 2015).

Photophysical and Nonlinear Optical Properties

• Research on analogs of Foron blue SR, including compounds with dimethylamino and thiophene structures, focused on their photophysical, structural aspects, and nonlinear optical properties, showing the impact of these compounds on the development of materials with specific optical characteristics (Bhagwat & Sekar, 2019).

Antiproliferative Activity

• Novel thiophene and thienopyrimidine derivatives have been investigated for their antiproliferative activity, demonstrating potential therapeutic applications in cancer treatment. This includes the synthesis of compounds with significant activity against breast and colon cancer cell lines, underscoring the relevance of these chemical structures in oncology (Ghorab et al., 2013).

Pharmacokinetics in Anti-Cancer Agents

• A comparative study of benzonaphthyridine anti-cancer agents, including derivatives with dimethylamino groups, revealed divergent tumour and plasma pharmacokinetics. This research highlights the importance of chemical modifications in optimizing therapeutic efficacy and drug retention in tumour tissues (Lukka et al., 2012).